Cas no 1823367-47-0 (1-(4,5-Dibromothiophen-3-yl)ethanone)
1823367-47-0 structure
Product Name:1-(4,5-Dibromothiophen-3-yl)ethanone
CAS No:1823367-47-0
MF:C6H4Br2OS
MW:283.96835899353
CID:6631377
PubChem ID:72183261
Update Time:2024-01-11
1-(4,5-Dibromothiophen-3-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(4,5-dibromo-3-thienyl)-
- 1-(4,5-Dibromothiophen-3-yl)ethanone
- 1823367-47-0
-
- Inchi: 1S/C6H4Br2OS/c1-3(9)4-2-10-6(8)5(4)7/h2H,1H3
- InChI Key: LJCYVAWOEDWAGN-UHFFFAOYSA-N
- SMILES: C(=O)(C1C(Br)=C(Br)SC=1)C
Computed Properties
- Exact Mass: 283.83291g/mol
- Monoisotopic Mass: 281.83496g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- Density: 1.988±0.06 g/cm3(Predicted)
- Boiling Point: 321.6±42.0 °C(Predicted)
1-(4,5-Dibromothiophen-3-yl)ethanone Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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